Selenomethionine

• CAS No.: 1464-42-2
• Product Name: Selenomethionine
• Molecular Formula: C5H11NO2Se
• Molecular Weight: 196.12 g/mol
• IUPAC Name: 2-amino-4-methylselanylbutanoic acid
• Standard InChI: InChI=1S/C5H11NO2Se/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
• Standard InChIKey: RJFAYQIBOAGBLC-UHFFFAOYSA-N
• SMILES: C[Se]CCC(C(=O)O)N
• Canonical SMILES: C[Se]CCC(C(=O)O)N
• Colorform: Transparent, hexagonal sheets or plates; metallic luster of crystals
• Melting Point: 265 °C (decomposes); 275°C
• Physical Description: Solid
• Description: Selenomethionine, also known as sethotope or MSE, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Selenomethionine exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Selenomethionine has been found in human prostate, kidney and pancreas tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, selenomethionine is primarily located in the cytoplasm. Selenomethionine exists in all eukaryotes, ranging from yeast to humans. Selenomethionine participates in a number of enzymatic reactions. In particular, Selenomethionine can be converted into se-adenosylselenomethionine and phosphoric acid through its interaction with the enzyme S-adenosylmethionine synthase. In addition, Selenomethionine can be converted into methylselenol and 2-ketobutyric acid through its interaction with the enzyme cystathionine gamma-lyase CYS3. In humans, selenomethionine is involved in the selenoamino acid metabolism pathway. Outside of the human body, selenomethionine can be found in a number of food items such as ucuhuba, red rice, oregon yampah, and ginger. This makes selenomethionine a potential biomarker for the consumption of these food products.; DL-Selenomethionine is a selenium (Se) analogue of methionine in which sulfur is replaced with the trace element selenium. Selenomethionine (SeMet) can incorporate into proteins in place of methionine with no effects on protein structure and function, providing a mechanism for reversible Se storage in organs and tissues. Free selenium is incorporated into selenocysteine, an amino acid found in more than thirty selenoproteins including the glutathione peroxidases (GPx) enzymes, thioredoxin reductase (TR) and the iodothyronine deiodinase enzymes.; Selenomethionine is a selenoamino acid that is the selenium analogue of methionine. It has a role as a plant metabolite. It is a member of selenomethionines and a selenoamino acid.
• Solubility: In water, 1X10-6 mg/L at 25 °C (est)
• Synonyms: Butanoic acid, 2-amino-4-(methylseleno)-; Radioselenomethionine; Se 75, Selenomethionine; Selenomethionine; Selenomethionine Hydrochloride, (S)-Isomer; Selenomethionine Se 75; Selenomethionine, (+,-)-Isomer; Selenomethionine, (R)-Isomer; Selenomethionine, (S)-Isomer; Sethotope
• Vapor Pressure: 7.5X10-8 mm Hg at 25 °C (est)
• PubChem Compound: 15103
• Last Modified: Nov 11 2021